n-Dodecyl-2-hydroxypropanamide

• CAS No.: 5422-41-3
• Molecular Formula: C15H31NO2
• Molecular Weight: 257.41 g/mol
• IUPAC Name: N-dodecyl-2-hydroxypropanamide
• InChI: InChI=1S/C15H31NO2/c1-3-4-5-6-7-8-9-10-11-12-13-16-15(18)14(2)17/h14,17H,3-13H2,1-2H3,(H,16,18)
• InChI Key: RXDLDIAVKHIASM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCNC(=O)C(C)O

Description

N-Dodecyl-2-hydroxypropanamide is a useful research compound. Its molecular formula is C15H31NO2 and its molecular weight is 257.41 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

25.34 g (0.1367 mol) of dodecylamine and 30 g of dioxane were fed into a 200-ml four-necked flask equipped with a stirrer, a dropping funnel and a thermometer to thereby prepare a transparent solution. Then, 9.85 g (0.1367 mol) of β-propiolactone was dropwise added to the transparent solution over a period of about 15 min. During this period, the temperature of the reaction system was maintained at 25° to 30° C. The obtained reaction mixture was further stirred at 30° C. for 5 hrs. The obtained crude product having a temperature of its melting point or above was dropwise added to 100 ml of hexane to crystallize. Thus, 28.93 g of N-dodecyl-2-hydroxypropionamide was obtained (yield: 82%). The infrared absorption spectrum data and 1H-NMR spectrum data of the obtained compound were as follows: